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Compound of Interest

Compound Name: D-Alanine, 3-azido-

CAS No.: 88192-18-1

Cat. No.: B1210400

Get Quote

Executive Summary
3-Azido-D-alanine (CAS: 105928-88-9 / 1379690-01-3 for HCl salt) is a potent bioorthogonal

probe used in metabolic labeling and "Click" chemistry.[1][2][3] While invaluable for

peptidoglycan tracking, its chemical structure classifies it as a high-energy organic azide.[1][2]

Crucial Directive: Unlike standard biological reagents, 3-Azido-D-alanine possesses a Carbon-

to-Nitrogen (C/N) ratio that indicates potential instability.[1][2] It must be handled with the rigor

reserved for energetic materials.[2] Do not dispose of this compound via municipal drains or

standard trash.

Hazard Assessment: The "Why" Behind the Protocol
To understand the disposal requirements, we must analyze the molecule's thermodynamic

stability using the Smith Open-Chain Nitrogen Rule, a standard heuristic in energetic materials

chemistry.[1][2]

The C/N Ratio Calculation
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Safety guidelines state that organic azides are generally stable if the ratio of carbon plus

oxygen atoms to nitrogen atoms is ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

.[4][5] [1][2][5]

Analysis of 3-Azido-D-alanine (

):

(Carbon): 3

(Oxygen): 2[1][2]

(Nitrogen): 4 (1 amine + 3 in the azide group)[1][2]

[1][2]

Conclusion: The ratio of 1.25 is significantly below the safety threshold of 3.[1]

Implication: This compound is energy-dense and potentially shock/heat sensitive.[1][2][5][6]

Operational Rule: Never concentrate reaction mixtures containing this azide to dryness using

rotary evaporation or heat.[1][2][4] Store and dispose of it as a potentially explosive hazard.

[2][5][6]

Physicochemical Safety Data
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Property Specification Safety Implication

Molecular Formula
High nitrogen content indicates

stored energy.[1][2]

Physical State White Crystalline Powder
Dust explosion hazard;

hygroscopic.[1][2]

Incompatibilities
Acids, Heavy Metals (Cu, Pb),

Oxidizers

Contact with acid forms

(Hydrazoic acid), a highly toxic

and explosive gas.

Plumbing Hazard Critical

Reacts with copper/lead pipes

to form heavy metal azides

(primary explosives).[1][2]

Storage -20°C, Desiccated, Dark

Prevents thermal

decomposition and hydrolysis.

[1][2]

Operational Handling Protocols
Before reaching the disposal stage, strict handling prevents the need for emergency disposal.

The "No Metal" Rule:

Never use metal spatulas (steel, iron) to weigh or transfer the solid.[2] Friction between

metal and high-energy azides can trigger detonation.[1][2][7]

Use: Teflon, polypropylene, or ceramic spatulas only.

Solvent Restrictions:

Never use halogenated solvents (DCM, Chloroform) with azides.[2][5][6] This can form di-

and tri-azidomethane, which are extremely unstable explosives.[1][2][5][6]

Disposal Procedures
Workflow A: Disposal of Pure Solid (Expired or Excess)
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Do not attempt to dissolve or deactivate pure solid 3-Azido-D-alanine in the lab.[1][2] The heat

of reaction during deactivation can be dangerous.[1][2]

Containment: Keep the material in its original vial if possible. If transferring, use a plastic

(HDPE) wide-mouth jar.[1][2]

Labeling: Apply a hazardous waste label.

Primary Constituent: 3-Azido-D-alanine.[1][2][3][8]

Hazard Tags: "High Energy," "Explosive Hazard," "Toxic."

Segregation: Place the vial inside a secondary container (Ziploc or plastic box) to separate it

from other waste streams.

Hand-off: Contact your EHS (Environmental Health & Safety) department for a "High Hazard"

pickup.[1][2][9] This material usually requires incineration at a permitted facility.[10]

Workflow B: Disposal of Aqueous Reaction Waste
For dilute solutions (< 0.1 M) generated during experiments.

pH Check: Ensure the solution pH is basic (pH > 9).

Reason: Prevents formation of volatile

.

Collection: Pour into a dedicated HDPE carboy labeled "Aqueous Azide Waste."

Compatibility: Ensure this container NEVER receives acidic waste or heavy metal salts.[1][2]

[11]

Workflow C: Decontamination (Glassware & Spills)
If you spill the solid or need to clean glassware, you must chemically deactivate the azide

functionality.
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The Staudinger Reduction Protocol: This method converts the explosive azide into a stable

amine and nitrogen gas.

Preparation: Prepare a solution of Triphenylphosphine (

) or TCEP (Tris(2-carboxyethyl)phosphine) in a compatible solvent (e.g., Acetone/Water or
THF/Water).[1][2]

Note: Use ~1.5 equivalents of reducing agent per equivalent of azide.

Application: Soak the glassware or cover the spill with the solution.

Reaction Time: Allow to stand for at least 12 hours in a fume hood (nitrogen gas will evolve).

[2]

Final Cleanup: The resulting solution now contains the amino-derivative (3-Amino-D-alanine)

and Triphenylphosphine oxide.[1][2] This can be disposed of in standard organic solvent

waste streams.[2]

Visualized Decision Workflow
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Waste Identification:
3-Azido-D-alanine

Physical State?

Pure Solid / Powder Dilute Solution / Reaction Mix Spill / Contaminated Glassware

CRITICAL: Do NOT Dissolve
Do NOT Deactivate Manually

Check pH
(Must be > 7)

Chemical Deactivation
(Staudinger Reduction)

Label: 'High Energy Organic Azide'

Professional Incineration
(HazMat Pickup)

If Acidic: Adjust with NaOH
(Avoid HN3 Gas)

pH < 7

Segregate from Acids/Metals
HDPE Container

pH > 7

Apply PPh3 or TCEP
Wait 12 Hours

Click to download full resolution via product page

Figure 1: Decision tree for the safe disposal of 3-Azido-D-alanine, prioritizing segregation of

solid high-energy waste and chemical deactivation of spills.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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